Cas no 54955-39-4 (2-(Thiophen-2-yl)propanoic acid)

2-(Thiophen-2-yl)propanoic acid is a heterocyclic carboxylic acid featuring a thiophene ring substituted with a propanoic acid moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The thiophene ring contributes to enhanced electronic properties, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. Its well-defined chemical structure ensures consistent reactivity, making it suitable for applications in medicinal chemistry, material science, and agrochemical research. The compound is typically supplied with high purity to meet rigorous synthetic requirements.

2-(Thiophen-2-yl)propanoic acid structure

54955-39-4 structure

Product Name:2-(Thiophen-2-yl)propanoic acid

CAS No:54955-39-4

MF:C₇H₈O₂S

MW:156.202220916748

MDL:MFCD00800246

CID:373225

PubChem ID:3016922

Update Time:2025-10-19

2-(Thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Thiophen-2-yl)propanoic acid
- 2-(2-thienyl)propionic acid
- 2-thiophen-2-ylpropanoic acid
- 2-Thiopheneacetic acid,a-methyl-
- 2-(Thiophen-2-yl)propionic acid
- a-2-Thienylpropionic acid
- a-Methyl-2-thiopheneacetic acid
- 2-(2-Thienyl)propionicacid
- 2-(thien-2-yl)propanoic acid
- (2RS)-2-(THIOPHEN-2-YL)PROPANOIC ACID
- AKOS010590740
- CS-0217690
- alpha-(2-thienyl)propionic acid
- alpha-methyl(2-thienyl)acetic acid
- TIAPROFENIC ACID IMPURITY E [EP IMPURITY]
- KTKWUKAYWFMQSO-UHFFFAOYSA-N
- 2-(Thiophen-2-yl)propanoicacid
- 2-(2-thienyl)-propionic acid
- AT16728
- DTXSID30970303
- UNII-C56O0NUM8M
- .ALPHA.-2-THIENYLPROPIONIC ACID
- C56O0NUM8M
- 2-Thiopheneacetic acid, alpha-methyl-
- 2-(2-THIENYL)PROPANOIC ACID
- EN300-81990
- SCHEMBL3559567
- .ALPHA.-METHYL-2-THIOPHENEACETIC ACID
- 54955-39-4
- 2-TPA
- 2-THIOPHENEACETIC ACID, .ALPHA.-METHYL-
- HS-3123
- DB-346035
- MDL： MFCD00800246
- Inchi： 1S/C7H8O2S/c1-5(7(8)9)6-3-2-4-10-6/h2-5H,1H3,(H,8,9)
- InChI Key： KTKWUKAYWFMQSO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(=O)O)C

Computed Properties

Exact Mass: 156.02454
Monoisotopic Mass: 156.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 65.5A^2

Experimental Properties

Color/Form: No data available
Density: 1.263
Melting Point: Not available
Boiling Point: 274.6°C at 760 mmHg
Flash Point: 119.9°C
Refractive Index: 1.567
PSA: 37.3
Vapor Pressure: Not available

2-(Thiophen-2-yl)propanoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Thiophen-2-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM199395-1g	2-(thiophen-2-yl)propanoic acid	54955-39-4	95%	1g	$832	2021-08-05
Chemenu	CM199395-1g	2-(thiophen-2-yl)propanoic acid	54955-39-4	95%	1g	$832	2023-01-19
Alichem	A169005544-100mg	2-(Thiophen-2-yl)propanoic acid	54955-39-4	95%	100mg	$307.80	2023-09-01
Alichem	A169005544-250mg	2-(Thiophen-2-yl)propanoic acid	54955-39-4	95%	250mg	$392.40	2023-09-01
Alichem	A169005544-1g	2-(Thiophen-2-yl)propanoic acid	54955-39-4	95%	1g	$943.40	2023-09-01
TRC	B587680-10mg	2-(thiophen-2-yl)propanoic acid	54955-39-4		10mg	$ 50.00	2022-06-01
TRC	B587680-50mg	2-(thiophen-2-yl)propanoic acid	54955-39-4		50mg	$ 160.00	2022-06-01
TRC	B587680-100mg	2-(thiophen-2-yl)propanoic acid	54955-39-4		100mg	$ 250.00	2022-06-01
Enamine	EN300-81990-0.05g	2-(thiophen-2-yl)propanoic acid	54955-39-4	95%	0.05g	$149.0	2023-09-02
Enamine	EN300-81990-0.1g	2-(thiophen-2-yl)propanoic acid	54955-39-4	95%	0.1g	$221.0	2023-09-02